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Compound of Interest

Compound Name: N-Butylthiophosphoric triamide

The Agronomic Battle: NBPT-Treated Urea vs.
Conventional Urea

In the quest for enhanced agricultural productivity and environmental sustainability, the efficient
use of nitrogen (N) fertilizers is paramount. Urea, the most widely used nitrogen fertilizer
globally, is susceptible to significant nitrogen loss through ammonia volatilization when applied
to the soil.[1][2] This loss not only diminishes the economic return for farmers but also
contributes to environmental pollution. To address this challenge, urease inhibitors, most
notably N-(n-butyl) thiophosphoric triamide (NBPT), have been developed to improve the
efficiency of urea-based fertilizers. This guide provides a comprehensive comparison of the
agronomic effectiveness of NBPT-treated urea and conventional urea, supported by
experimental data and detailed protocols for researchers and agricultural scientists.

Executive Summary

NBPT-treated urea consistently demonstrates superior agronomic performance over
conventional urea by significantly reducing ammonia volatilization, which in turn can lead to
increased crop yields and improved nitrogen use efficiency. On average, NBPT-treated urea
reduces ammonia loss by approximately 53% compared to conventional urea.[1][2][3] This
reduction in nitrogen loss translates to an average crop yield increase of about 6.0%, with
variations depending on the crop species and environmental conditions.[1][2][3]

Mechanism of Action: How NBPT Protects Urea
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Urea applied to the soil is rapidly hydrolyzed into ammonia and carbon dioxide by the
ubiquitous urease enzyme. This process can lead to a localized increase in pH, favoring the
conversion of ammonium to ammonia gas, which is then lost to the atmosphere.

NBPT acts as a urease inhibitor. In the soil, NBPT is converted to its oxygen analog, N-(n-butyl)
phosphoric triamide (NBPTO), which is a potent inhibitor of the urease enzyme.[3][4] NBPTO
blocks the active site of the urease enzyme, preventing it from breaking down urea. This delay
in urea hydrolysis allows more time for the urea to be incorporated into the soil by rainfall or
irrigation, where the resulting ammonium is less susceptible to volatilization and more available
for plant uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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